Cas no 1016233-08-1 (Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate)

• Product name: Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 1016233-08-1
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD24470652
• CID: 2137304
• PubChem ID: 24801405

Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate
• GAXAFYOXCGGDFH-UHFFFAOYSA-N
• (1-Boc-azetidine-3,3-diyl)dimethanol
• 1-Boc-3,3-bis(hydroxymethyl)azetidine
• SY234023
• MFCD24470652
• 1-Azetidinecarboxylic acid, 3,3-bis(hydroxymethyl)-, 1,1-dimethylethyl ester
• 1016233-08-1
• t-Butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate
• AS-53868
• tert-butyl3,3-bis(hydroxymethyl)azetidine-1-carboxylate
• EN300-1223371
• SCHEMBL22022990
• CS-0048353
• P17221
• F2147-4169
• DA-48369
• AKOS026716913
• Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate

• MDL： MFCD24470652
• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(14)11-4-10(5-11,6-12)7-13/h12-13H,4-7H2,1-3H3
• InChI Key： GAXAFYOXCGGDFH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CO)(CO)C1)=O

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70

Additional information on Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1016233-08-1)

Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1016233-08-1) is a versatile organic compound widely utilized in pharmaceutical research, material science, and fine chemical synthesis. This compound belongs to the azetidine family, characterized by its unique four-membered nitrogen-containing ring structure. The presence of hydroxymethyl groups and a tert-butyl carboxylate moiety enhances its reactivity, making it a valuable intermediate in the development of bioactive molecules and advanced materials.

In recent years, the demand for azetidine derivatives has surged due to their applications in drug discovery, particularly in the design of protease inhibitors and kinase modulators. Researchers are increasingly focusing on 3,3-bis(hydroxymethyl)azetidine scaffolds to improve drug solubility and metabolic stability. The tert-butyl protecting group in this compound offers selective deprotection opportunities, enabling precise synthetic manipulations. This aligns with the growing trend of "green chemistry," where efficient protecting group strategies are prioritized to minimize waste.

The compound's structural features also make it relevant to the field of biodegradable polymers. With sustainability being a hot topic, scientists are exploring polyhydroxymethyl azetidines as potential monomers for eco-friendly plastics. Its dual hydroxyl functionality allows for cross-linking or polymerization, addressing the global push for alternatives to conventional petroleum-based materials. Notably, queries like "azetidine-based polymers" and "sustainable monomer synthesis" have spiked in academic search engines, reflecting this shift in focus.

From a synthetic chemistry perspective, CAS No. 1016233-08-1 serves as a precursor for chiral auxiliaries and ligand design. Its rigid azetidine core is advantageous in asymmetric catalysis, a field gaining traction due to the pharmaceutical industry's need for enantiopure compounds. Online forums frequently discuss "azetidine catalysts" and "sterically hindered carboxylates," underscoring the compound's niche yet critical role. The tert-butyl ester group further provides steric shielding, which can influence stereoselective reactions—a key consideration for researchers optimizing reaction pathways.

Analytical characterization of Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods confirm the compound's high stability under standard storage conditions, a frequently searched topic among laboratory technicians. Proper handling protocols, such as anhydrous storage to preserve the hydroxymethyl groups, are often highlighted in technical datasheets to ensure reproducibility in experiments.

In conclusion, Tert-butyl 3,3-bis(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1016233-08-1) bridges multiple disciplines, from medicinal chemistry to sustainable materials. Its adaptability to current scientific trends—such as green synthesis and targeted drug design—positions it as a compound of enduring relevance. As search trends indicate rising interest in "multifunctional azetidines" and "protected amino alcohols," this molecule will likely remain a focal point in innovative research endeavors.